Cas no 4351-55-7 (Cholesterol Formate)

• Product Name: Cholesterol Formate
• CAS No: 4351-55-7
• Molecular Formula: C₂₈H₄₆O₂
• Molecular Weight: 414.67
• MDL: MFCD00046243
• CID: 44971
• PubChem ID: 87565759

Cholesterol Formate Properties

Names and Identifiers

• Cholesteryl formate
• Cholest-5-en-3beta-yl formate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] formate
• Cholesterol Formate
• 5-CHOLESTEN-3BETA-OL 3-FORMATE
• Cholest-5-en-3-ol (3beta)-,formate
• Cholest-5-en-3-yl formate
• FORMIC ACID CHOLESTEROL ESTER
• Cholesterolformate
• CID 138113417
• Esters
• 5-Cholesten-3.beta.-ol formate
• 3beta-Acetoxy-cholest-5-ene
• Cholest-5-en-3-ol (3.beta.)-, formate
• cholesterol ester 14:0
• cholesterol ester 14:1
• cholesterol ester 15:0
• cholesterol ester 15:1
• cholesterol ester 16:0
• cholesterol ester 17:0
• chol
• (3β)-cholest-5-en-3-ylmethanoate
• Cholest-5-en-3-ol (3beta)-, formate
• cholest-5-en-3-ol(3β)-,formate
• 5-CHOLESTEN-3-BETA-OL FORMATE
• 3-BETA-HYDROXY-5-CHOLESTENE 3-FORMATE
• (3I(2))-cholest-5-en-3-yl methanoate
• 4351-55-7
• YEYCQJVCAMFWCO-PXBBAZSNSA-N
• CE(20:6)
• CHEBI:191866
• CHEBI:191867
• EINECS 224-416-9
• CHEBI:191863
• MFCD00046243
• cholesterol ester 20:6
• CS-0183060
• CHEBI:191861
• NS00046461
• cholesterol ester 18:0
• cholesterol ester 20:0
• AKOS015837667
• Cholest-5-en-3-yl formate, (3.beta.)-
• CHEBI:191862
• CHEBI:191868
• CHEBI:191869
• W-106223
• DTXSID30963018
• CHEBI:191865
• SCHEMBL1045464
• CE 20:6
• CHEBI:191860
• CHEBI:191864
• cholesterol ester 22:0

• MDL： MFCD00046243
• InChIKey： YEYCQJVCAMFWCO-PXBBAZSNSA-N
• Inchi： 1S/C28H46O2/c1-19(2)7-6-8-20(3)24-11-12-25-23-10-9-21-17-22(30-18-29)13-15-27(21,4)26(23)14-16-28(24,25)5/h9,18-20,22-26H,6-8,10-17H2,1-5H3/t20-,22+,23+,24-,25+,26+,27+,28-/m1/s1
• SMILES： O(C([H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C(C1([H])[H])=C([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 414.35000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 414.349780706 g/mol
• Heavy Atom Count: 30
• Complexity: 651
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Surface Charge: 0
• Topological Polar Surface Area: 26.3
• Molecular Weight: 414.7

Experimental Properties

• LogP: 8.20530
• PSA: 26.30000
• Boiling Point: 487.1±15.0 °C at 760 mmHg
• Melting Point: 94.0 to 99.0 deg-C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 206.2±17.8 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.0±0.1 g/cm3

Cholesterol Formate Security Information

• WGK Germany：3
• Safety Instruction： S26; S39
• Risk Phrases：R41
• Dangerous goods sign：
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Signal Word：warning

Cholesterol Formate Customs Data

• HS CODE：29151300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters